Cas no 853687-15-7 (4-piperazin-1-ylcinnoline)

• Product Name: 4-piperazin-1-ylcinnoline
• CAS No: 853687-15-7
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 1837258
• PubChem ID: 20327570
• Update Time: 2025-04-21

4-piperazin-1-ylcinnoline Chemical and Physical Properties

Names and Identifiers

• 4-piperazin-1-ylcinnoline
• 4-(Piperazin-1-yl)cinnoline
• cinnoline, 4-(1-piperazinyl)-
• LogP
• 4-(1-Piperazinyl)cinnoline
• SCHEMBL11654717
• 853687-15-7
• DB-348515
• AKOS012895687

• Inchi： 1S/C12H14N4/c1-2-4-11-10(3-1)12(9-14-15-11)16-7-5-13-6-8-16/h1-4,9,13H,5-8H2
• InChI Key： WNOQDSSKTAOGHI-UHFFFAOYSA-N
• SMILES： N1(C2=CN=NC3C=CC=CC2=3)CCNCC1

Computed Properties

• Exact Mass: 214.121846464g/mol
• Monoisotopic Mass: 214.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41Ų